Cas no 87980-11-8 (1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-)
87980-11-8 structure
Product Name:1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-
CAS No:87980-11-8
MF:C7H9NO2
MW:139.151861906052
CID:726550
Update Time:2026-04-29
1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclohexadiene-1-carboxylicacid, 5-amino-
- gabaculine
- 1,3-Cyclohexadienylcarboxylic acid, 5-amino-
- 5-Amino-1,3-cyclohexadienylcarboxylic acid
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Computed Properties
- Exact Mass: 139.063329
- Monoisotopic Mass: 139.063329
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
1,3-Cyclohexadiene-1-carboxylicacid, 5-amino- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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